Cas no 2680698-01-3 (benzyl 4-4-(propan-2-yl)benzoylpiperidine-1-carboxylate)

• Product Name: benzyl 4-4-(propan-2-yl)benzoylpiperidine-1-carboxylate
• CAS No: 2680698-01-3
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 5622735
• PubChem ID: 165921906
• Update Time: 2025-07-18

benzyl 4-4-(propan-2-yl)benzoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-[4-(propan-2-yl)benzoyl]piperidine-1-carboxylate
• 2680698-01-3
• EN300-28300432
• benzyl 4-4-(propan-2-yl)benzoylpiperidine-1-carboxylate

• Inchi： 1S/C23H27NO3/c1-17(2)19-8-10-20(11-9-19)22(25)21-12-14-24(15-13-21)23(26)27-16-18-6-4-3-5-7-18/h3-11,17,21H,12-16H2,1-2H3
• InChI Key： PJEDHMFPPCQZSO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)C)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 365.19909372g/mol
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl 4-4-(propan-2-yl)benzoylpiperidine-1-carboxylate

Benzyl 4-(4-(Propan-2-yl)benzoyl)piperidine-1-carboxylate (CAS No. 2680698-01-3)

Benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate (CAS No. 2680698-01-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule consists of a benzyl ester group, a piperidine ring, and a substituted benzoyl moiety, making it a versatile candidate for various biological studies.

The benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate structure is particularly intriguing due to its combination of aromatic and heterocyclic functionalities. The presence of the piperidine ring, a common motif in many bioactive molecules, suggests that this compound may exhibit significant biological activity. Additionally, the substitution with a propan-2-yl group on the benzoyl moiety adds steric and electronic complexity, which can influence the compound's pharmacological properties.

Recent research has focused on the synthesis and characterization of benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate to explore its potential therapeutic applications. Studies have shown that compounds with similar structural features have demonstrated activity against various targets, including enzymes, receptors, and ion channels. For instance, piperidine derivatives have been investigated for their anti-inflammatory, analgesic, and neuroprotective properties.

In the context of drug discovery, benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate has been evaluated for its ability to modulate specific biological pathways. One notable area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs currently on the market. GPCRs play crucial roles in various physiological processes and are implicated in numerous diseases, making them attractive targets for therapeutic intervention.

Furthermore, the benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate molecule has been studied for its interactions with other important biological targets. For example, it has shown promise in inhibiting certain kinases, which are enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases. The ability to selectively target these kinases could lead to the development of more effective and safer therapeutic agents.

The synthesis of benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the piperidine ring through a multistep process involving nucleophilic substitution and cyclization reactions. The benzoyl moiety is then introduced via an esterification reaction with a suitable carboxylic acid derivative. The final step involves the introduction of the propan-2-yl substituent through an alkylation reaction.

The purity and quality of benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate are critical for its use in biological studies and drug development. High-purity samples can be obtained through advanced purification techniques such as column chromatography and recrystallization. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the structure and purity of the compound.

In preclinical studies, benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate has demonstrated favorable pharmacokinetic properties. These include good solubility, stability, and bioavailability, which are essential for effective drug delivery. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The potential applications of benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate extend beyond traditional small molecule therapeutics. It has also been explored as a building block for more complex molecular architectures, such as prodrugs and conjugates designed to enhance drug delivery or target specificity. These advanced formulations can improve the therapeutic index of existing drugs or enable new treatment modalities.

In conclusion, benzyl 4-(4-(propan-2-yl)benzoyl)piperidine-1-carboxylate (CAS No. 2680698-01-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.